BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Spectroscopic Characterization
of 2-Methyltetrahydrofuran-2-carbonyl Chloride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

2-Methyltetrahydrofuran-2-
Compound Name:
carbonyl chloride

CAS No.: 139049-95-9

Cat. No.: B148427

Get Quote

Executive Summary & Compound Profile

2-Methyltetrahydrofuran-2-carbonyl chloride is a reactive acyl chloride intermediate used
primarily to introduce the 2-methyltetrahydrofuran motif into pharmaceutical scaffolds. Due to
its high moisture sensitivity, it is frequently generated in situ or isolated via distillation under
inert atmosphere. Accurate spectroscopic characterization is essential to confirm conversion
from the carboxylic acid precursor and to assess purity prior to subsequent coupling steps.
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Property Data
IUPAC Name 2-Methyltetrahydrofuran-2-carbonyl chloride
CAS Number 139049-95-9
C
Molecular Formula H
ClO
Molecular Weight 148.59 g/mol
Physical State Colorless to pale yellow liquid (fuming)

2-Methyltetrahydrofuran-2-carboxylic acid (CAS
61449-65-8)

Precursor

Synthesis & Preparation Context

To ensure spectroscopic data validity, the compound must be prepared under strictly anhydrous
conditions. The presence of the carboxylic acid precursor (due to hydrolysis) is the most
common impurity and can be detected via IR and

H NMR.

Optimized Synthesis Protocol

e Reagents: 2-Methyltetrahydrofuran-2-carboxylic acid (1.0 equiv), Oxalyl chloride (1.2 equiv),
DMF (cat.), DCM (solvent).

e Procedure:

o Dissolve the acid in anhydrous DCM under N

o Add catalytic DMF (1-2 drops) to form the Vilsmeier-Haack active species.

o Add oxalyl chloride dropwise at 0°C.
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o Stir at room temperature for 2—4 hours until gas evolution (CO, CO

, HCI) ceases.

o Concentrate in vacuo to remove excess oxalyl chloride.

o Critical Step: Distill under reduced pressure or use immediately.

Synthesis Workflow Visualization
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Figure 1: Catalytic cycle for the conversion of the carboxylic acid to the acid chloride.

Spectroscopic Characterization

The following data sets differentiate the acid chloride from its precursor. The shift in the
carbonyl stretch (IR) and the methyl singlet (

H NMR) are the primary diagnostic indicators.

Infrared Spectroscopy (IR)

IR is the most rapid method for monitoring reaction progress. The conversion is marked by the
disappearance of the broad O-H stretch and the blue-shift of the carbonyl band.
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Wavenumber (cm
Functional Group

)

Assignment & Diagnostic
Value

C=0 Stretch 1795 - 1810

Diagnostic: Acyl chloride
carbonyl appears at a
significantly higher frequency
than the acid (1700-1720 cm

) due to the inductive effect of

chlorine.

C-O-C Stretch 1050 - 1100

Characteristic ether stretch of

the tetrahydrofuran ring.

C-H Stretch 2850 — 2980

Alkyl C-H stretching (methyl

and ring methylene).

Absence of O-H > 3000

The broad O-H band of the
starting acid (2500-3300 cm

) must be absent.

Nuclear Magnetic Resonance (NMR)

Data is reported in CDCI

.[1] Note that traces of water in the solvent will hydrolyze the sample, causing peaks to shift

back toward the acid values.

H NMR (400 MHz, CDCI
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Shift (
Mult.
, ppm)

] ) ** mechanistic
Integration Assignment .
Insight**

1.65-1.70 S

The methyl
singlet is
deshielded
relative to the
2-CH acid (~1.50 ppm)
due to the strong

3H

electron-
withdrawing
nature of the -
COCI group.

3.95-4.10 m

Protons adjacent
to the ether

2H 5-CH

oxygen; typically
appear as a

multiplet.

2.25-2.40 m

Diastereotopic
proton on C3,
deshielded by
the adjacent

1H 3-CH

carbonyl.

1.90-2.10 m

3-CH
Remaining rin
3H gring
, 4-CH protons.

C NMR (100 MHz, CDCI
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Shift (
Type Assignment Notes
» Ppm)
Typical range for
chlorides.
Quaternary carbon
88.0 — 90.0 c c-2 bonded to Oxygen,
Methyl, and COCI.
Carbon adjacent to
69.0 - 70.0 CH C5 :
the ether oxygen.
Adjacent to the
34.0 - 36.0 CH c-3 :
guaternary center.
CH .
25.0-26.0 C-4 Ring methylene.
23.0-24.0 CH 2-CH Methyl group carbon.

Mass Spectrometry (MS)

The mass spectrum of acid chlorides is characterized by the loss of the chlorine atom (forming
the acylium ion) and the subsequent loss of CO.

« lonization Mode: El (Electron Impact) or ESI (in methanol, converts to methyl ester).
o Key Fragments (El):
o m/z 113:

(Acylium ion). This is often the base peak.

o m/z 85:

(2-Methyltetrahydrofuran cation).
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o m/z 43:

or ring fragments.

Fragmentation Pathway Visualization
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Figure 2: Proposed MS fragmentation pathway under Electron Impact (El).

Experimental Handling & Stability

e Moisture Sensitivity: The C-Cl bond is highly susceptible to hydrolysis. NMR samples should

be prepared in ampoules or using CDCI

dried over molecular sieves.

» Storage: Store at -20°C under Argon.

© 2026 BenchChem. All rights reserved. 7/9

Tech Support


https://www.benchchem.com/product/b148427/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-characterization-of-2-methyltetrahydrofuran-2-carbonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148427?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratery

Check Availability & Pricing

o Derivatization for Analysis: If direct analysis is unstable, quench a small aliquot with dry
methanol to form Methyl 2-methyltetrahydrofuran-2-carboxylate (CAS 61449-66-9) and
analyze the stable ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b148427/docs#technical-guide-spectroscopic-
characterization-of-2-methyltetrahydrofuran-2-carbonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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